Cas no 116195-82-5 (2-(5-bromopyridin-2-yl)propanedinitrile)

2-(5-bromopyridin-2-yl)propanedinitrile structure
116195-82-5 structure
Product Name:2-(5-bromopyridin-2-yl)propanedinitrile
CAS No:116195-82-5
MF:C8H4BrN3
MW:222.041460037231
CID:2614226
PubChem ID:71338921
Update Time:2025-04-21

2-(5-bromopyridin-2-yl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromopyridin-2-yl)propanedinitrile
    • 116195-82-5
    • DTXSID80766430
    • (5-Bromopyridin-2-yl)propanedinitrile
    • 5-Bromo-2-(dicyanomethyl)pyridine
    • Inchi: 1S/C8H4BrN3/c9-7-1-2-8(12-5-7)6(3-10)4-11/h1-2,5-6H
    • InChI Key: VFTDUVQHWCLDTO-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C(C#N)C#N

Computed Properties

  • Exact Mass: 220.95886Da
  • Monoisotopic Mass: 220.95886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 60.5Ų
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